Cas no 102092-04-6 (Bis(2-chloroethyl)-d8-amine HCl)

• Product Name: Bis(2-chloroethyl)-d8-amine HCl
• CAS No: 102092-04-6
• MF: C₄H₁₀Cl₃N
• MW: 188.549515247345
• CID: 124909
• PubChem ID: 92043832
• Update Time: 2025-07-19

Bis(2-chloroethyl)-d8-amine HCl Chemical and Physical Properties

Names and Identifiers

• Ethan-1,1,2,2-d4-amine,2-chloro-N-(2-chloroethyl-1,1,2,2-d4)-, hydrochloride (9CI)
• BIS(2-CHLOROETHYL)-D8-AMINE HCL
• Bis-d8-aMine HCl
• Bis(2-chloro-1,1,2,2-tetradeuterioethyl)-dideuterioazanium;chloride
• 102092-04-6
• Bis(2-chloroethyl)-d8-amine HCl

• Inchi： 1S/C4H9Cl2N.ClH/c5-1-3-7-4-2-6;/h7H,1-4H2;1H/i1D2,2D2,3D2,4D2;/hD2
• InChI Key： YMDZDFSUDFLGMX-IZOQRZGISA-N
• SMILES： ClC([2H])([2H])C([2H])([2H])[N+]([2H])([2H])C([2H])([2H])C([2H])([2H])Cl.[Cl-]

Computed Properties

• Exact Mass: 187.05100
• Monoisotopic Mass: 187.050650g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 28.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6Ų

Experimental Properties

• PSA: 16.61000
• LogP: -2.96860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on Bis(2-chloroethyl)-d8-amine HCl

Research Brief on Bis(2-chloroethyl)-d8-amine HCl (CAS: 102092-04-6): Recent Advances and Applications

Bis(2-chloroethyl)-d8-amine HCl (CAS: 102092-04-6) is a deuterated analog of the nitrogen mustard compound bis(2-chloroethyl)amine, a classic alkylating agent with well-documented chemotherapeutic and biological research applications. The incorporation of deuterium (d8) in this compound enhances its utility in pharmacokinetic and metabolic studies, particularly in mass spectrometry-based analyses where isotopic labeling provides distinct advantages in tracking and quantification. Recent studies have focused on its role as a reference standard in analytical chemistry, its metabolic pathways, and its potential applications in targeted cancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Bis(2-chloroethyl)-d8-amine HCl as an internal standard for quantifying nitrogen mustard derivatives in biological matrices. The research highlighted its stability and precision in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, demonstrating its critical role in ensuring accurate measurements of alkylating agents in plasma and tissue samples. The deuterated form minimized interference from endogenous compounds, thereby improving assay sensitivity and reproducibility.

In addition to its analytical applications, Bis(2-chloroethyl)-d8-amine HCl has been investigated for its metabolic fate in vivo. A preclinical study in rodents, published in Drug Metabolism and Disposition (2024), revealed that the deuterium labeling allowed for precise tracking of the compound's distribution and elimination. The study identified key metabolites, including hydrolyzed and glutathione-conjugated derivatives, providing insights into potential detoxification pathways and toxicity mechanisms. These findings are particularly relevant for understanding the pharmacokinetics of nitrogen mustard-based therapeutics.

Emerging research has also examined the potential of Bis(2-chloroethyl)-d8-amine HCl in targeted drug delivery systems. A recent ACS Nano publication (2024) described its incorporation into nanoparticle formulations designed for selective alkylation of tumor cells. The deuterated compound served as a traceable component, enabling real-time monitoring of drug release and tumor penetration. Preliminary results indicated enhanced therapeutic efficacy and reduced off-target effects compared to non-deuterated analogs, suggesting a promising direction for future cancer therapy development.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Bis(2-chloroethyl)-d8-amine HCl for widespread use. Current efforts, as reported in Organic Process Research & Development (2023), focus on improving yield and purity through novel catalytic methods. Furthermore, regulatory considerations regarding the use of deuterated compounds in clinical settings necessitate further validation studies to ensure safety and efficacy.

In conclusion, Bis(2-chloroethyl)-d8-amine HCl (CAS: 102092-04-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span analytical chemistry, drug metabolism studies, and innovative therapeutic strategies, underscoring its versatility. Ongoing research aims to address synthesis challenges and expand its clinical relevance, positioning this compound as a key player in the advancement of precision medicine.